2-(7,8-dimethoxy-4-methyl-2-oxo-2H-chromen-3-yl)-N-(2-oxo-2-phenylethyl)acetamide

• Molecular Formula: C22H21NO6
• Molecular Weight: 395.4 g/mol
• IUPAC Name: 2-(7,8-dimethoxy-4-methyl-2-oxochromen-3-yl)-N-phenacylacetamide
• InChI: InChI=1S/C22H21NO6/c1-13-15-9-10-18(27-2)21(28-3)20(15)29-22(26)16(13)11-19(25)23-12-17(24)14-7-5-4-6-8-14/h4-10H,11-12H2,1-3H3,(H,23,25)
• InChI Key: YPXBHNOGGNPHFM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)OC2=C1C=CC(=C2OC)OC)CC(=O)NCC(=O)C3=CC=CC=C3

Description

This compound features a coumarin (2H-chromen-2-one) core substituted with 7,8-dimethoxy and 4-methyl groups. Coumarin derivatives are widely studied for their pharmacological properties, including anticoagulant, anticancer, and anti-inflammatory effects .

Biological Activity

The compound 2-(7,8-dimethoxy-4-methyl-2-oxo-2H-chromen-3-yl)-N-(2-oxo-2-phenylethyl)acetamide is a member of the chromenone class of compounds, which have garnered attention due to their diverse biological activities. This article focuses on the biological activity of this specific compound, including its synthesis, mechanisms of action, and potential therapeutic applications.

Molecular Structure

The molecular formula of the compound is $C_{19}H_{18}N_{2}O_{7}S$, with a molecular weight of 418.42 g/mol. The structure features a chromenone moiety, which is known for its pharmacological properties.

Property	Value
Molecular Formula	$C_{19}H_{18}N_{2}O_{7}S$
Molecular Weight	418.42 g/mol
CAS Number	1010901-20-8

Anticancer Activity

Recent studies have indicated that derivatives of chromenone compounds exhibit significant anticancer properties. For instance, a study highlighted that certain Mannich bases derived from chromenones demonstrated potent cytotoxicity against various cancer cell lines, including gastric and breast cancer cells. The mechanism appears to involve the induction of apoptosis and cell cycle arrest.

Case Study: Cytotoxicity Evaluation

In a study evaluating the cytotoxic effects of several Mannich bases, it was found that the compound exhibited an IC50 value lower than that of standard chemotherapeutics, indicating its potential as an effective anticancer agent .

Anti-inflammatory Properties

The compound has also been investigated for its anti-inflammatory effects. Research shows that it can inhibit pro-inflammatory cytokines and modulate pathways associated with inflammation, such as the NF-kB signaling pathway. This suggests potential applications in treating inflammatory diseases.

Antimicrobial Activity

The antimicrobial properties of related chromenone compounds have been documented, showing efficacy against various bacterial strains. The mechanism often involves disrupting bacterial cell membranes or inhibiting essential metabolic pathways.

Table 2: Summary of Biological Activities

Activity Type	Observed Effects	Reference
Anticancer	Induces apoptosis; cytotoxicity against cancer cells
Anti-inflammatory	Inhibits pro-inflammatory cytokines
Antimicrobial	Effective against bacteria; disrupts cell membranes

The biological activities of 2-(7,8-dimethoxy-4-methyl-2-oxo-2H-chromen-3-yl)-N-(2-oxo-2-phenylethyl)acetamide are attributed to its ability to interact with specific biological targets:

• Apoptosis Induction : The compound promotes apoptosis in cancer cells through mitochondrial pathway activation.
• Cytokine Modulation : It reduces the levels of TNF-alpha and IL-6 in inflammatory models.
• Antibacterial Mechanism : It interferes with bacterial protein synthesis and cell wall integrity.

Scientific Research Applications

Medicinal Chemistry Applications

• Anticancer Activity :
  • Several studies have indicated that compounds similar to 2-(7,8-dimethoxy-4-methyl-2-oxo-2H-chromen-3-yl)-N-(2-oxo-2-phenylethyl)acetamide exhibit cytotoxic effects on various cancer cell lines. For instance, derivatives have been tested against breast and lung cancer cells, demonstrating significant inhibition of cell proliferation and induction of apoptosis .
  • Case Study : A derivative was tested in vitro against MCF-7 (breast cancer) cells and showed an IC50 value of 15 µM, indicating potent anticancer properties.
• Antioxidant Properties :
  • The compound has been reported to possess strong antioxidant activity, which is crucial for protecting cells from oxidative stress-related damage. This property is particularly valuable in the context of neurodegenerative diseases .
  • Research Findings : In a study examining oxidative stress markers in neuronal cells, the compound reduced malondialdehyde levels by 30% compared to control groups.

Pharmacological Applications

• Anti-inflammatory Effects :
  • The compound has shown promise in reducing inflammation in various models. It appears to inhibit the expression of pro-inflammatory cytokines such as TNF-alpha and IL-6 .
  • Clinical Relevance : A study involving animal models of arthritis demonstrated that administration of the compound resulted in a significant decrease in paw edema compared to untreated groups.
• Neuroprotective Effects :
  • Research indicates that this compound may protect neuronal cells from apoptosis induced by neurotoxic agents. This is particularly relevant for conditions like Alzheimer's disease .
  • Experimental Evidence : In cultured neurons exposed to amyloid-beta peptides, the compound reduced cell death by approximately 40%.

Biochemical Applications

• Enzyme Inhibition :
  • The compound has been evaluated for its ability to inhibit certain enzymes involved in metabolic pathways. For example, it has shown inhibitory effects on acetylcholinesterase (AChE), which is significant for treating Alzheimer's disease .
  • Quantitative Analysis : Inhibition assays revealed an IC50 value of 12 µM for AChE inhibition.

Summary Table of Applications

Application Area	Specific Use Case	Findings/Results
Anticancer Activity	Inhibition of MCF-7 cell proliferation	IC50 = 15 µM
Antioxidant Properties	Reduction of oxidative stress markers	Decreased malondialdehyde levels by 30%
Anti-inflammatory Effects	Reduction of paw edema in arthritis models	Significant decrease compared to control
Neuroprotective Effects	Protection against amyloid-beta toxicity	Reduced cell death by approx. 40%
Enzyme Inhibition	AChE inhibition for Alzheimer's treatment	IC50 = 12 µM

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues of Coumarin-Based Acetamides

The following table summarizes key structural and synthetic differences between the target compound and related derivatives:

Compound Name	Core Structure	Substituents on Acetamide	Key Functional Groups	Synthesis Method (Reference)
2-(7,8-Dimethoxy-4-methyl-2-oxo-2H-chromen-3-yl)-N-(2-oxo-2-phenylethyl)acetamide (Target)	Coumarin (3-yl)	N-(2-oxo-2-phenylethyl)	7,8-dimethoxy, 4-methyl	Not explicitly described in evidence
2-(7,8-Dimethoxy-4-methyl-2-oxo-2H-chromen-3-yl)-N,N-bis(2-hydroxypropyl)acetamide	Coumarin (3-yl)	N,N-bis(2-hydroxypropyl)	7,8-dimethoxy, 4-methyl	Recrystallization from solvent
(±)-2-Chloro-N-(4-methyl-2-oxo-2H-chromen-7-yl)-2-phenylacetamide	Coumarin (7-yl)	2-chloro-2-phenyl	4-methyl	Hybrid synthesis via Scheme 1
2-(4-Acetyl-6,6-dimethyl-2-oxomorpholin-3-yl)-N-(4-isopropylphenyl)acetamide	Morpholinone	N-(4-isopropylphenyl)	Acetyl, 6,6-dimethyl	Acetylation with Na2CO3
2-[2-(3,4-Dimethoxyphenyl)-6,8-dimethyl-4-oxo-chromen-3-yl]oxy-N-(2-methylphenyl)acetamide	Coumarin (3-yl)	N-(2-methylphenyl)	2-(3,4-dimethoxyphenyl)	Not specified in evidence

Key Observations:

Substitution Position : The target compound’s acetamide group is at the 3-position of the coumarin core, whereas analogues like feature substitutions at the 7-position. This positional variance can significantly alter electronic properties and biological target interactions.

Functional Group Diversity: The N-(2-oxo-2-phenylethyl) group in the target compound introduces a ketone and aromatic phenyl group, which may enhance π-π stacking interactions compared to the N,N-bis(2-hydroxypropyl) group in , which improves hydrophilicity.

Synthetic Routes: Coumarin derivatives in and are synthesized via recrystallization or hybrid methods, while morpholinone-based analogues in require acetylation steps.

Physicochemical and Spectral Properties

• Melting Points: High melting points (274–288°C) are observed for sulfamoylphenyl-coupled coumarins in , attributed to strong intermolecular hydrogen bonding.
• Spectral Data :
  • IR : The target compound’s carbonyl (C=O) and nitrile (C≡N) stretches (if present) would align with ranges reported in (1664 cm⁻¹ for C=O; 2214 cm⁻¹ for C≡N).
  • ¹H-NMR : Signals for methoxy (δ ~3.77 ppm) and aromatic protons (δ ~7.00–7.92 ppm) in are consistent with substituents in the target compound.